Cas no 343246-61-7 ((S)-3-Methyl-5-(2-pyrrolidinyl)-1,2,4-oxadiazole)

(S)-3-Methyl-5-(2-pyrrolidinyl)-1,2,4-oxadiazole is a chiral heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a methyl group and a pyrrolidine moiety. Its stereospecific (S)-configuration enhances its utility in asymmetric synthesis and pharmaceutical applications. The oxadiazole ring contributes to metabolic stability and bioavailability, while the pyrrolidine group offers conformational rigidity, making it valuable in drug design. This compound serves as a versatile intermediate for developing bioactive molecules, particularly in targeting central nervous system (CNS) disorders or enzyme inhibition. Its well-defined structure and functional groups allow for precise modifications, facilitating research in medicinal chemistry and ligand-receptor studies.

(S)-3-Methyl-5-(2-pyrrolidinyl)-1,2,4-oxadiazole structure

343246-61-7 structure

Product Name:(S)-3-Methyl-5-(2-pyrrolidinyl)-1,2,4-oxadiazole

CAS No:343246-61-7

MF:C₇H₁₁N₃O

MW:153.181740999222

MDL:MFCD18071021

CID:852593

Update Time:2025-10-29

(S)-3-Methyl-5-(2-pyrrolidinyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- (S)-3-Methyl-5-(2-pyrrolidinyl)-1,2,4-oxadiazole
- 1,2,4-Oxadiazole, 3-methyl-5-(2S)-2-pyrrolidinyl-
- 3-Methyl-5-[(2S)-2-pyrrolidinyl]-1,2,4-oxadiazole
- MDL： MFCD18071021
- Inchi： 1S/C7H11N3O/c1-5-9-7(11-10-5)6-3-2-4-8-6/h6,8H,2-4H2,1H3/t6-/m0/s1
- InChI Key： HVPGJKMIHQOPDG-LURJTMIESA-N
- SMILES： O1C([C@@H]2CCCN2)=NC(C)=N1

Computed Properties

Exact Mass: 153.09000
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1

Experimental Properties

Boiling Point: 280.8℃ at 760 mmHg
PSA: 50.95000
LogP: 1.13130

(S)-3-Methyl-5-(2-pyrrolidinyl)-1,2,4-oxadiazole Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P280-P305+P351+P338-P310
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD317533)

(S)-3-Methyl-5-(2-pyrrolidinyl)-1,2,4-oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A184394-100mg	(S)-3-methyl-5-(2-pyrrolidinyl)-1,2,4-oxadiazole	343246-61-7	95%	100mg	$61.0	2025-02-21
Ambeed	A184394-250mg	(S)-3-methyl-5-(2-pyrrolidinyl)-1,2,4-oxadiazole	343246-61-7	95%	250mg	$112.0	2025-02-21
Ambeed	A184394-1g	(S)-3-methyl-5-(2-pyrrolidinyl)-1,2,4-oxadiazole	343246-61-7	95%	1g	$282.0	2025-02-21
Ambeed	A184394-5g	(S)-3-methyl-5-(2-pyrrolidinyl)-1,2,4-oxadiazole	343246-61-7	95%	5g	$996.0	2025-02-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S66290-1g	(S)-3-METHYL-5-(2-PYRROLIDINYL)-1,2,4-OXADIAZOLE	343246-61-7		1g	¥1826.0	2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S66290-100mg	(S)-3-METHYL-5-(2-PYRROLIDINYL)-1,2,4-OXADIAZOLE	343246-61-7		100mg	¥336.0	2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S66290-250mg	(S)-3-METHYL-5-(2-PYRROLIDINYL)-1,2,4-OXADIAZOLE	343246-61-7		250mg	¥626.0	2021-09-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D852702-1g	(S)-3-Methyl-5-(2-pyrrolidinyl)-1,2,4-oxadiazole	343246-61-7	≥95%	1g	1,798.20	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FU705-50mg	(S)-3-Methyl-5-(2-pyrrolidinyl)-1,2,4-oxadiazole	343246-61-7	95+%	50mg	226.0CNY	2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FU705-250mg	(S)-3-Methyl-5-(2-pyrrolidinyl)-1,2,4-oxadiazole	343246-61-7	95+%	250mg	904CNY	2021-05-08

(S)-3-Methyl-5-(2-pyrrolidinyl)-1,2,4-oxadiazole Production Method

(S)-3-Methyl-5-(2-pyrrolidinyl)-1,2,4-oxadiazole Related Literature

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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

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